![molecular formula C17H15NO5 B1227723 2-[Bis(5-methylfuran-2-yl)methyl]-6-nitrophenol CAS No. 6550-69-2](/img/structure/B1227723.png)
2-[Bis(5-methylfuran-2-yl)methyl]-6-nitrophenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[bis(5-methyl-2-furanyl)methyl]-6-nitrophenol is a nitrophenol.
Scientific Research Applications
Synthesis and Crystal Structures
A research paper by Cole et al. (2019) discusses the synthesis and crystal structures of a class of compounds closely related to 2-[Bis(5-methylfuran-2-yl)methyl]-6-nitrophenol. The study focuses on 2,2'-bisindolylmethanes (BIMs), which are structurally similar and includes 2-[bis(3-methyl-1H-indol-2-yl)methyl]-6-methylphenol. The compounds were synthesized using salicylaldehyde derivatives and simple acid catalysis. The crystal structures of two BIMs were characterized, revealing one-dimensional hydrogen-bonding chain motifs with dimethyl sulfoxide (DMSO) solvent molecules, highlighting their structural complexity and potential applications in material science and molecular engineering (Cole et al., 2019).
Magnetic Properties of Copper(II) Complexes
Another study by Mahalakshmy et al. (2004) investigates the synthesis, spectral, electrochemical, and magnetic properties of new asymmetric dicopper(II) complexes bearing chemically distinct coordination sites. Although not directly related to this compound, the structural similarities with the ligands used in this study may indicate potential applications in exploring the magnetic properties of similar compounds. The electrochemical and magnetic behavior of the complexes was discussed, shedding light on the potential of such compounds in magnetic and material sciences (Mahalakshmy et al., 2004).
Synthesis and Reactivity of Furans
Lopes et al. (2015) explored the reactivity of 2,2-bis(furan-2-yl)propane, which is structurally related to the compound . The study discusses the synthesis of functionalized bis(furan-2-yl)methanes and their chemical behavior, indicating the potential use of similar compounds in synthetic chemistry and their reactivity for producing complex molecular structures (Lopes et al., 2015).
Polymerization Applications
Ionkin and Marshall (2004) discussed the syntheses and structural characterization of ortho-furan-substituted N,N-phenyl α-diimine ligands, compounds structurally similar to this compound. The paper highlights the potential applications of such compounds in polymerization and material science, providing insights into the synthetic methodologies and the reactivity of these compounds (Ionkin & Marshall, 2004).
Antioxidant Activity
Bouftira et al. (2007) identified 2, 6-bis (1.1-dimethylethyl)-4-methylphenol from the leaf extract of the halophyte plant Mesembryanthemum crystallinum and discussed its high level of antioxidant activity. This study points to the potential antioxidant applications of structurally similar compounds like this compound in pharmaceuticals, food, and cosmetics (Bouftira et al., 2007).
properties
CAS RN |
6550-69-2 |
---|---|
Molecular Formula |
C17H15NO5 |
Molecular Weight |
313.3 g/mol |
IUPAC Name |
2-[bis(5-methylfuran-2-yl)methyl]-6-nitrophenol |
InChI |
InChI=1S/C17H15NO5/c1-10-6-8-14(22-10)16(15-9-7-11(2)23-15)12-4-3-5-13(17(12)19)18(20)21/h3-9,16,19H,1-2H3 |
InChI Key |
LVYPAEPKTFJTIC-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(O1)C(C2=C(C(=CC=C2)[N+](=O)[O-])O)C3=CC=C(O3)C |
Canonical SMILES |
CC1=CC=C(O1)C(C2=C(C(=CC=C2)[N+](=O)[O-])O)C3=CC=C(O3)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.